Cas no 188396-58-9 (1,1'-Biphenyl, 2-(2-bromoethyl)-)

• Product Name: 1,1'-Biphenyl, 2-(2-bromoethyl)-
• CAS No: 188396-58-9
• MF: C₁₄H₁₃Br
• MW: 261.157023191452
• CID: 3840468
• PubChem ID: 53438133
• Update Time: 2025-06-08

1,1'-Biphenyl, 2-(2-bromoethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 2-(2-bromoethyl)-
• 2-(2-Bromoethyl)-1,1'-biphenyl
• 188396-58-9
• EN300-1869202
• 1-(2-bromoethyl)-2-phenylbenzene
• SCHEMBL4588820
• A1-34383

• Inchi： 1S/C14H13Br/c15-11-10-13-8-4-5-9-14(13)12-6-2-1-3-7-12/h1-9H,10-11H2
• InChI Key： MKWYOCFXHZSUNC-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=CC=CC=C1CCBr

Computed Properties

• Exact Mass: 260.02006Da
• Monoisotopic Mass: 260.02006Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Additional information on 1,1'-Biphenyl, 2-(2-bromoethyl)-

Introduction to 1,1'-Biphenyl, 2-(2-bromoethyl) (CAS No. 188396-58-9)

1,1'-Biphenyl, 2-(2-bromoethyl) (CAS No. 188396-58-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, also known as 2-(2-bromoethyl)-1,1'-biphenyl, is characterized by its unique molecular structure, which consists of a biphenyl core with a bromoethyl substituent. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in various synthetic pathways and biological applications.

The biphenyl core is a well-known aromatic system that exhibits strong electron delocalization and stability. The presence of the bromoethyl group introduces reactivity and functional versatility, making 1,1'-Biphenyl, 2-(2-bromoethyl) an attractive starting material for the synthesis of more complex molecules. Recent studies have highlighted its potential in the development of new pharmaceuticals and materials science.

In the realm of pharmaceutical research, 1,1'-Biphenyl, 2-(2-bromoethyl) has shown promise as a key intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer properties. The bromoethyl group can be readily functionalized to introduce various pharmacophores, enhancing the therapeutic potential of the resulting molecules.

Moreover, 1,1'-Biphenyl, 2-(2-bromoethyl) has been utilized in the development of novel materials with unique properties. Research in polymer science has explored its use as a monomer for creating polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in advanced materials for electronics, coatings, and composites.

The synthesis of 1,1'-Biphenyl, 2-(2-bromoethyl) typically involves multi-step processes that ensure high purity and yield. Common synthetic routes include the reaction of biphenyl with bromoethane in the presence of a suitable catalyst. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthesis protocols. For example, palladium-catalyzed cross-coupling reactions have been optimized to produce this compound with high selectivity and yield.

In terms of safety and handling, 1,1'-Biphenyl, 2-(2-bromoethyl) should be managed with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be used during handling, and it should be stored in a well-ventilated area away from incompatible materials. Safety data sheets (SDS) provide detailed information on handling and storage practices.

The environmental impact of 1,1'-Biphenyl, 2-(2-bromoethyl) is another important consideration. Efforts are being made to develop greener synthetic methods that minimize waste and reduce environmental footprint. Sustainable chemistry practices are increasingly being adopted to ensure that the production and use of this compound align with environmental standards.

In conclusion, 1,1'-Biphenyl, 2-(2-bromoethyl) (CAS No. 188396-58-9) is a multifaceted compound with significant applications in pharmaceutical research and materials science. Its unique chemical properties make it an essential building block for the development of new drugs and advanced materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry.